Cas no 70517-50-9 (6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-)

6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl- structure
70517-50-9 structure
Product Name:6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
CAS No:70517-50-9
MF:C7H16N4
MW:156.228740692139
CID:570015
PubChem ID:144438
Update Time:2025-04-19

6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine,hexahydro-2,3-dimethyl-
    • 2,3-dimethyl-4,6,7,8-tetrahydro-1H-pyrazolo[1,2-a][1,2,4,5]tetrazine
    • 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine
    • 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetrazine
    • 6H-Pyrazolo(1,2-a)(1,2,4,5)tetrazine, hexahydro-2,3-dimethyl-
    • ZXYGCFBABNUHAS-UHFFFAOYSA-
    • ZXYGCFBABNUHAS-UHFFFAOYSA-N
    • 6H-Pyrazolo[1,2-a][1,2,4,5]tetrazine, hexahydro-2,3-dimethyl-
    • 70517-50-9
    • DTXSID20220788
    • InChI=1/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
    • 2,3-Dimethylhexahydro-6H-pyrazolo[1,2-a][1,2,4,5]tetraazine #
    • Inchi: 1S/C7H16N4/c1-8-6-10-4-3-5-11(10)7-9(8)2/h3-7H2,1-2H3
    • InChI Key: ZXYGCFBABNUHAS-UHFFFAOYSA-N
    • SMILES: N12CN(C)N(C)CN1CCC2

Computed Properties

  • Exact Mass: 156.13768
  • Monoisotopic Mass: 156.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 13Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 223.3°C at 760 mmHg
  • Flash Point: 83.3°C
  • Refractive Index: 1.603
  • PSA: 12.96
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